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Compound of Interest

Compound Name: Ornidazole

Cat. No.: B1677491 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety and proper chemical handling is paramount. This guide provides essential,

step-by-step procedures for the safe and compliant disposal of Ornidazole, a nitroimidazole

antibiotic used in the treatment of protozoan and anaerobic bacterial infections. Adherence to

these guidelines will help protect laboratory personnel and the environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle Ornidazole with appropriate

personal protective equipment (PPE). This includes safety goggles with side shields, protective

gloves, and impervious clothing.[1] Work should be conducted in a well-ventilated area, and the

formation of dust and aerosols should be avoided.[1][2] In case of accidental contact, rinse the

affected skin or eyes immediately with plenty of water for at least 15 minutes and seek medical

attention.[3][4]

Ornidazole Disposal Protocol
The primary principle for the disposal of Ornidazole is to prevent its release into the

environment by avoiding discharge into drains or water courses.[1][2] The recommended

method of disposal is through a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[2]

Step-by-Step Disposal Guide:
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Waste Identification and Segregation:

Identify all waste containing Ornidazole, including pure substance, contaminated labware

(e.g., vials, pipettes), and solutions.

Segregate Ornidazole waste from other laboratory waste streams at the point of

generation. It should not be mixed with biohazardous waste.

While Ornidazole is not typically classified as a hazardous waste for transport, it is crucial

to consult local, state, and federal regulations to ensure complete and accurate

classification.[1][3]

Containment and Labeling:

Place solid Ornidazole waste into a suitable, sealed, and clearly labeled container.

For liquid waste containing Ornidazole, use a dedicated, leak-proof container.

Label the container clearly as "Ornidazole Waste" and include any other identifiers

required by your institution's waste management program.

Storage:

Store the sealed waste container in a designated, cool, dry, and well-ventilated area away

from incompatible materials such as strong acids/alkalis and strong oxidizing/reducing

agents.[1][2]

The storage area should be secure to prevent unauthorized access.

Disposal:

Arrange for the collection of the Ornidazole waste by a licensed hazardous waste

disposal company.

Provide the waste disposal company with the Safety Data Sheet (SDS) for Ornidazole.

Do not attempt to dispose of Ornidazole by flushing it down the drain or discarding it in

regular trash.[2][5]
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Contaminated Packaging:

Empty Ornidazole containers should be triple-rinsed (or the equivalent) before being offered

for recycling or reconditioning.[2]

Alternatively, the packaging can be punctured to render it unusable for other purposes and

then disposed of in a sanitary landfill, if local regulations permit.[2]

Quantitative Data for Ornidazole
Property Value

Molecular Formula C7H10ClN3O3

Molecular Weight 219.63 g/mol

Boiling Point 270°C (lit.)[2]

pKa 2.4

Plasma Protein Binding Approximately 13%

Ornidazole Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Ornidazole waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Ornidazole waste.
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By implementing these procedures, laboratories can ensure the safe handling and disposal of

Ornidazole, fostering a culture of safety and environmental responsibility. Always consult your

institution's specific safety and waste management guidelines in conjunction with this

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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